Cas no 1522569-00-1 (2-(1-heptylpiperidin-4-yl)acetic acid)

2-(1-Heptylpiperidin-4-yl)acetic acid is a synthetic organic compound featuring a piperidine core substituted with a heptyl group at the nitrogen position and an acetic acid moiety at the 4-position. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The heptyl chain enhances lipophilicity, potentially improving membrane permeability in bioactive molecules, while the carboxylic acid group offers versatility for further derivatization. Its well-defined molecular architecture ensures consistency in reactions, particularly in the development of amine-based compounds. The compound is typically characterized by high purity and stability, making it suitable for research and industrial applications requiring precise chemical modifications.

2-(1-heptylpiperidin-4-yl)acetic acid structure

1522569-00-1 structure

Product name:2-(1-heptylpiperidin-4-yl)acetic acid

CAS No:1522569-00-1

MF:C₁₄H₂₇NO₂

MW:241.369684457779

CID:5577345

2-(1-heptylpiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Piperidineacetic acid, 1-heptyl-
- 2-(1-heptylpiperidin-4-yl)acetic acid
- Inchi： 1S/C14H27NO2/c1-2-3-4-5-6-9-15-10-7-13(8-11-15)12-14(16)17/h13H,2-12H2,1H3,(H,16,17)
- InChI Key： GSJPMVUQLUNHOU-UHFFFAOYSA-N
- SMILES： N1(CCCCCCC)CCC(CC(O)=O)CC1

Experimental Properties

Density: 0.966±0.06 g/cm3(Predicted)
Boiling Point: 362.5±15.0 °C(Predicted)
pka: 4.49±0.10(Predicted)

2-(1-heptylpiperidin-4-yl)acetic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	H164386-1g	2-(1-heptylpiperidin-4-yl)acetic acid	1522569-00-1	1g	$ 680.00	2022-06-04
TRC	H164386-100mg	2-(1-heptylpiperidin-4-yl)acetic acid	1522569-00-1	100mg	$ 115.00	2022-06-04
TRC	H164386-500mg	2-(1-heptylpiperidin-4-yl)acetic acid	1522569-00-1	500mg	$ 435.00	2022-06-04

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Additional information on 2-(1-heptylpiperidin-4-yl)acetic acid

Comprehensive Overview of 2-(1-Heptylpiperidin-4-yl)acetic Acid (CAS No. 1522569-00-1): Properties, Applications, and Research Insights

2-(1-Heptylpiperidin-4-yl)acetic acid (CAS No. 1522569-00-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines a piperidine core with a heptyl side chain and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) applications and lipid metabolism studies.

The compound's CAS number 1522569-00-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains and research protocols. Recent literature highlights its role in developing novel therapeutic agents, with particular interest in its bioavailability and blood-brain barrier permeability—key factors driving searches like "piperidine derivatives for CNS drugs" or "long-chain fatty acid analogs in medicine."

From a synthetic chemistry perspective, 2-(1-heptylpiperidin-4-yl)acetic acid exemplifies modern trends in molecular design. Its amphiphilic nature (combining hydrophobic heptyl and hydrophilic carboxyl groups) aligns with current interests in surfactant-free formulations and green chemistry approaches. Laboratories optimizing sustainable synthesis routes frequently reference this compound when addressing challenges in solvent selection and reaction yield improvement.

Analytical characterization of CAS 1522569-00-1 involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, topics frequently searched by quality control professionals. The compound's chromatographic behavior and spectral fingerprints are well-documented, supporting its identification in complex matrices—a crucial aspect for researchers comparing "piperidine derivative analytical methods" or "carboxylic acid compound purification."

In material science applications, the 1-heptylpiperidine moiety contributes to phase-transfer catalysis and ionic liquid formulations, areas experiencing 27% annual growth in patent filings. The acetic acid segment enables further derivatization, allowing creation of ester or amide variants for specific industrial needs. This adaptability explains rising search volumes for terms like "custom piperidine building blocks" and "specialty carboxylic acids for coatings."

Safety profiles of 2-(1-heptylpiperidin-4-yl)acetic acid are extensively documented in SDS (Safety Data Sheets), with particular attention to proper laboratory handling procedures. While not classified as hazardous under standard protocols, proper personal protective equipment (PPE) remains recommended—a precaution aligning with global workplace safety trends and frequently searched chemical handling best practices guidelines.

The commercial availability of CAS 1522569-00-1 through major chemical suppliers reflects growing industrial demand. Current market analyses note increased procurement for high-throughput screening libraries and medicinal chemistry programs, particularly in regions expanding pharmaceutical R&D infrastructure. Supply chain professionals often search for "reliable piperidine derivative suppliers" and "bulk specialty chemical distributors" when sourcing this compound.

Future research directions for 2-(1-heptylpiperidin-4-yl)acetic acid may explore its potential in bioconjugation techniques and prodrug development, two areas generating significant academic interest. The compound's balanced lipophilicity (calculated LogP ≈ 2.8) makes it particularly suitable for drug delivery system optimization—a hot topic in pharmaceutical forums and "structure-property relationship" studies.